3-isobutyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• IUPAC Name: 3-(2-methylpropyl)-6-(6-methylpyridin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C13H15N5S/c1-8(2)6-11-15-16-13-18(11)17-12(19-13)10-5-4-9(3)14-7-10/h4-5,7-8H,6H2,1-3H3
• InChI Key: YRBKEZXQBXATGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=C1)C2=NN3C(=NN=C3S2)CC(C)C
• Molecular Formula: C13H15N5S
• Molecular Weight: 273.36 g/mol

Description

The compound 3-isobutyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a heterocyclic compound that has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been found to have a wide range of biochemical and physiological effects, making it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 3-isobutyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or receptors in the body, leading to its various biological effects.
Biochemical and Physiological Effects:
The compound this compound has been found to have a wide range of biochemical and physiological effects. It has been shown to have antitumor activity against various cancer cell lines, as well as antimicrobial activity against several strains of bacteria and fungi. It has also been found to have antiviral activity against several viruses, including HIV and herpes simplex virus.

Advantages and Limitations for Lab Experiments

The compound 3-isobutyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages and limitations for use in lab experiments. One advantage is its wide range of biological activities, which makes it a promising candidate for the development of new drugs and therapies. However, its mechanism of action is not fully understood, which can make it difficult to design experiments to study its effects.

Future Directions

There are several future directions for the study of 3-isobutyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of research could focus on the development of new drugs and therapies based on the compound's biological activities. Another area of research could involve further studies to better understand its mechanism of action and how it interacts with various enzymes and receptors in the body. Additionally, studies could be conducted to investigate the compound's potential for use in treating specific diseases or conditions.

Scientific Research Applications

The compound 3-isobutyl-6-(6-methyl-3-pyridinyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to have a wide range of biological activities, including antitumor, antimicrobial, and antiviral properties. It has also been shown to have potential as an anti-inflammatory and analgesic agent.